Cas no 893411-30-8 (tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate)

• Product Name: tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate
• CAS No: 893411-30-8
• MF: C₁₇H₂₁BrN₂O₂
• MW: 365.264843702316
• CID: 1941014
• PubChem ID: 57575539
• Update Time: 2025-05-23

tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-,1,1-dimethylethyl ester
• tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate
• 893411-30-8
• (6-Bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)-carbamic acid tert-butyl ester
• SCHEMBL4157405
• EN300-28300399
• TVYHVLKVBONQSN-UHFFFAOYSA-N

• Inchi： 1S/C17H21BrN2O2/c1-17(2,3)22-16(21)20-14-6-4-5-11-12-9-10(18)7-8-13(12)19-15(11)14/h7-9,14,19H,4-6H2,1-3H3,(H,20,21)
• InChI Key： TVYHVLKVBONQSN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1CCCC(C=1N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 364.07864Da
• Monoisotopic Mass: 364.07864Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.1Ų

Additional information on tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate

Latest Research Brief on tert-Butyl N-(6-Bromo-2,3,4,9-Tetrahydro-1H-Carbazol-1-yl)Carbamate (CAS: 893411-30-8)

The compound tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate (CAS: 893411-30-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate as a key intermediate in the synthesis of more complex carbazole derivatives. Carbazole-based compounds are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. The bromo-substituted carbazole scaffold of this compound provides a versatile platform for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) in drug design.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound via a palladium-catalyzed coupling reaction, achieving high yields and purity. The researchers emphasized the importance of the tert-butyl carbamate protecting group in enhancing the stability and solubility of the intermediate, facilitating subsequent synthetic steps. This methodological advancement has streamlined the production of carbazole derivatives for biological evaluation.

In terms of biological activity, preliminary in vitro assays have shown that tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound may interfere with cell cycle progression and induce apoptosis, although further investigations are required to elucidate its precise mode of action.

Another area of interest is the compound's potential as a building block for the development of kinase inhibitors. Kinases are critical targets in oncology, and carbazole derivatives have shown promise in modulating their activity. Researchers are currently exploring the incorporation of this compound into larger pharmacophores to enhance selectivity and potency against specific kinase targets.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate. Issues such as metabolic stability and bioavailability need to be addressed to advance this compound into preclinical development. Recent efforts have focused on derivatization strategies to improve these properties while retaining the core pharmacophore.

In conclusion, tert-butyl N-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-yl)carbamate represents a valuable scaffold in medicinal chemistry with potential applications in oncology and beyond. Ongoing research aims to further explore its therapeutic potential and overcome existing limitations. The compound's versatility and synthetic accessibility make it a promising candidate for future drug discovery efforts.